Cas no 113577-71-2 (Pyridine, 2-methyl-6-[4-(methylthio)phenyl]-)

• Product Name: Pyridine, 2-methyl-6-[4-(methylthio)phenyl]-
• CAS No: 113577-71-2
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 3627172
• Update Time: 2025-04-22

Pyridine, 2-methyl-6-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-6-[4-(methylthio)phenyl]-

• Inchi： 1S/C13H13NS/c1-10-4-3-5-13(14-10)11-6-8-12(15-2)9-7-11/h3-9H,1-2H3
• InChI Key： KIBXBGSYAUJIGL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(SC)C=C2)=CC=C1

Computed Properties

• Exact Mass: 215.077
• Monoisotopic Mass: 215.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0